3-Cyclopropoxy-5-fluoropyridin-2-amine

• Molecular Formula: C8H9FN2O
• Molecular Weight: 168.17 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-fluoropyridin-2-amine
• InChI: InChI=1S/C8H9FN2O/c9-5-3-7(8(10)11-4-5)12-6-1-2-6/h3-4,6H,1-2H2,(H2,10,11)
• InChI Key: ZEQSZHFCEFVQCC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)F)N

Description

3-Cyclopropoxy-5-fluoropyridin-2-amine is a pyridine derivative characterized by a fluorine atom at position 5, a cyclopropoxy group (OCH₂Cp) at position 3, and an amine (-NH₂) at position 2. Pyridine-based compounds are widely studied for their bioactivity, particularly as kinase inhibitors or intermediates in drug synthesis . The cyclopropoxy group introduces steric rigidity and moderate lipophilicity, which may enhance target binding or metabolic stability compared to smaller alkoxy substituents .

Preparation Methods

The synthesis of 3-Cyclopropoxy-5-fluoropyridin-2-amine involves several steps. One common method includes the fluorination of pyridine derivatives. For instance, 3-Bromo-2-nitropyridine can react with Bu4N+F− in DMF at 20°C to form 2-fluoro-3-bromopyridine . Another method involves the use of complex AlF3 and CuF2 at high temperatures (450–500°C) to form fluoropyridine derivatives . Industrial production methods often utilize these synthetic routes due to their efficiency and yield.

Chemical Reactions Analysis

3-Cyclopropoxy-5-fluoropyridin-2-amine undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions due to the presence of the fluorine atom, which is a good leaving group.

Oxidation and Reduction:

Coupling Reactions: The compound can be used in Suzuki–Miyaura coupling reactions, which are widely applied for forming carbon-carbon bonds under mild and functional group-tolerant conditions.

Scientific Research Applications

3-Cyclopropoxy-5-fluoropyridin-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Fluorinated pyridines, including this compound, are studied for their potential use in radiotherapy and as imaging agents due to their unique properties.

Medicine: Fluorinated compounds are often explored for their potential as pharmaceutical agents due to their biological activity.

Industry: The compound is used in the development of new agricultural products with improved physical, biological, and environmental properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-fluoropyridin-2-amine is not well-documented. like other fluorinated pyridines, it likely exerts its effects through interactions with specific molecular targets and pathways. The presence of the fluorine atom can influence the compound’s reactivity and interactions with biological molecules .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 3-cyclopropoxy-5-fluoropyridin-2-amine, we analyze structurally related pyridine derivatives (Table 1). Key comparisons focus on substituent effects, physicochemical properties, and inferred applications.

Table 1: Comparative Analysis of Pyridine Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Predicted logP	Key Features	Applications/Inferences
3-Cyclopropoxy-5-fluoropyridin-2-amine	3-OCH₂Cp, 5-F, 2-NH₂	~186.17	~1.5	Rigid cyclopropoxy group; moderate lipophilicity; low aqueous solubility	Kinase inhibitors, drug intermediates
1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)cyclopropanamine	3-Cl, 5-CF₃, 2-NH-Cp	236.62	~2.8	High lipophilicity (CF₃, Cl); steric bulk from cyclopropanamine	Agrochemicals (e.g., pesticides)
3-Methoxy-5-(trifluoromethyl)pyridin-2-amine	3-OCH₃, 5-CF₃, 2-NH₂	206.16	~1.2	Lower steric hindrance (methoxy); higher solubility	Pharmaceutical intermediates
6-Fluoropyridin-3-amine	3-NH₂, 6-F	112.10	~0.8	Minimal substitution; high solubility	Building block for fluorinated APIs

Key Observations:

Substituent Effects on Lipophilicity :

• The cyclopropoxy group in the target compound increases logP (~1.5) compared to methoxy analogs (logP ~1.2) due to its three-membered ring structure, enhancing membrane permeability but reducing aqueous solubility .
• Bulky electron-withdrawing groups (e.g., CF₃ in ) further elevate logP (~2.8), favoring agrochemical applications where environmental persistence is critical .

Steric and Electronic Influences :

• Cyclopropoxy’s rigid geometry may improve binding to enzyme active sites (e.g., kinases) by restricting conformational flexibility, a feature exploited in drug design .
• In contrast, 6-fluoropyridin-3-amine () lacks bulky substituents, making it a versatile intermediate for synthesizing fluorinated pharmaceuticals .